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Compound of Interest

Compound Name: 2-Chlorobenzyl chloroformate

Cat. No.: B1587809

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Reagent in Modern Organic
Synthesis

(2-chlorophenyl)methyl carbonochloridate, also known by its common synonym 2-
chlorobenzyl chloroformate, is a significant reagent in the field of organic chemistry.[1][2] Its
utility primarily lies in its function as a protecting group for amines and alcohols, a critical step in
the multi-step synthesis of complex molecules, particularly in pharmaceutical drug
development.[1][3] The presence of the 2-chloro substituent on the benzyl group can modulate
the reactivity and stability of the protecting group, offering specific advantages in certain
synthetic pathways. This guide provides a comprehensive overview of the physical properties,
handling, and synthetic applications of this important chemical intermediate.

Chemical Identity and Molecular Structure

The structural integrity of a reagent is fundamental to its reactivity and application. (2-
chlorophenyl)methyl carbonochloridate possesses a molecular architecture featuring a 2-
chlorinated aromatic ring and a reactive chloroformate functional group.[1]

e |[UPAC Name: (2-chlorophenyl)methyl carbonochloridate[1]

e Synonyms: 2-Chlorobenzyl chloroformate, 2-Chlorobenzyl carbonochloridate[2][4]
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e CAS Number: 39545-31-8[1][2]
e Molecular Formula: CsHeCl202[1][2]

The molecule consists of a 2-chlorobenzyl group attached to a chloroformate moiety. This
structure is key to its role as a protecting group, allowing for its introduction onto a nucleophilic
site and subsequent removal under specific conditions.

Physicochemical Properties: A Quantitative
Overview

A thorough understanding of a compound's physical properties is paramount for its safe
handling, storage, and application in experimental design. The following table summarizes the
key physicochemical data for (2-chlorophenyl)methyl carbonochloridate.

Property Value Source(s)
Molecular Weight 205.04 g/mol [1][2]
Appearance Colorless to light yellow liquid [5]

Density 1.339 g/mL at 25°C [3][4][5][6]
Boiling Point 50°C at 100 mmHg [11[3]1[5][6]
Flash Point >230°F (>110°C) [1][4]
Vapor Pressure 1.36 psi at 20°C [1][4][6]
Refractive Index n20/D 1.536 [31[5][6]

N Soluble in organic solvents like
Solubility ] [5]
ethanol and dichloromethane.

Insight into the Data: The relatively low boiling point under reduced pressure indicates
significant volatility, a factor to consider during purification and handling.[1] The high flash point
suggests moderate thermal stability at ambient temperatures.[1]

Synthesis and Mechanism of Action
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(2-chlorophenyl)methyl carbonochloridate is typically synthesized through the reaction of 2-
chlorobenzyl alcohol with a suitable phosgene equivalent, such as chloromethyl chloroformate,

often in the presence of a base to act as a catalyst.[5]

General Synthetic Workflow

The fundamental reaction involves the nucleophilic attack of the hydroxyl group of 2-
chlorobenzyl alcohol on the carbonyl carbon of the chloroformate reagent, leading to the
displacement of a chloride ion and the formation of the desired product.

[Z-Chlorobenzyl Alcohol

(2-chlorophenyl)methyl
carbonochloridate

[Chloromethyl Chloroformate Reaction

Base Catalyst )--------------

Click to download full resolution via product page

Byproducts (e.g., HCI)

General Synthesis of (2-chlorophenyl)methyl carbonochloridate.

Mechanism as a Protecting Group

In its primary application, (2-chlorophenyl)methyl carbonochloridate serves to introduce the 2-
chlorobenzyloxycarbonyl (Cbz-Cl) protecting group onto amine functionalities. This reaction
proceeds via nucleophilic acyl substitution, where the amine attacks the electrophilic carbonyl
carbon of the chloroformate, displacing the chloride leaving group. The resulting carbamate is
stable under a variety of reaction conditions but can be selectively removed, typically by
catalytic hydrogenolysis, to regenerate the free amine.

Experimental Protocols: Characterization and
Quality Control
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Ensuring the purity and identity of (2-chlorophenyl)methyl carbonochloridate is crucial for its
successful application in synthesis. Standard analytical techniques should be employed for its
characterization.

Step-by-Step Characterization Workflow

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR should be utilized to confirm the presence and integration of protons on the
aromatic ring and the methylene bridge.

o 13C NMR will verify the number of unique carbon environments, including the carbonyl
carbon of the chloroformate group.

« Infrared (IR) Spectroscopy:

o The IR spectrum should exhibit a characteristic strong absorption band for the C=0 stretch
of the chloroformate group, typically in the range of 1750-1790 cm™1,

e Mass Spectrometry (MS):

o Mass spectrometry will confirm the molecular weight of the compound. The isotopic
pattern of the molecular ion peak will be indicative of the two chlorine atoms present in the
molecule.

e Purity Analysis (GC or HPLC):

o Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) should
be used to determine the purity of the compound and identify any potential impurities.
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Workflow for the Characterization of (2-chlorophenyl)methyl carbonochloridate.

Safety, Handling, and Storage

(2-chlorophenyl)methyl carbonochloridate is a reactive and potentially hazardous compound
that requires careful handling.

e Hazards: It is toxic by inhalation, in contact with skin, and if swallowed.[5] It is also corrosive
and can cause severe skin burns and eye damage.

o Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and
a lab coat.[7]

o Storage: Store in a cool, dry, and well-ventilated area, away from moisture and incompatible
materials.[7] Recommended storage temperature is 2-8°C.[3][5][6] The compound is
moisture-sensitive and will react with water to produce hydrochloric acid.[1]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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Applications in Research and Development

The primary application of (2-chlorophenyl)methyl carbonochloridate is as a reagent for the
introduction of the 2-chlorobenzyloxycarbonyl (2-CI-Cbz) protecting group in organic synthesis.
[1] This protecting group is particularly useful in peptide synthesis and the synthesis of other
complex molecules where selective protection of amine groups is required.[1] The 2-chloro
substituent can influence the stability and cleavage conditions of the protecting group
compared to the standard Cbz group, offering advantages in specific synthetic strategies.[3]

Conclusion

(2-chlorophenyl)methyl carbonochloridate is a valuable reagent for the modern organic
chemist. Its well-defined physical properties and specific reactivity make it an important tool for
the synthesis of complex molecules, particularly in the pharmaceutical industry. A thorough
understanding of its properties, synthesis, and handling is essential for its safe and effective
use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (2-chlorophenyl)methyl
carbonochloridate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587809#physical-properties-of-2-chlorophenyl-
methyl-carbonochloridate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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